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Compound of Interest

Compound Name: 4-Methyl-3-nitrophenylboronic acid

Cat. No.: B1303779 Get Quote

Essential Safety and Handling Guide for 4-
Methyl-3-nitrophenylboronic Acid
For researchers, scientists, and drug development professionals, the safe handling of

specialized chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for the operational use and disposal of 4-Methyl-3-
nitrophenylboronic acid, ensuring a secure laboratory environment.

Chemical Profile:

Name: 4-Methyl-3-nitrophenylboronic acid

CAS Number: 80500-27-2

Molecular Formula: C₇H₈BNO₄

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 4-Methyl-3-nitrophenylboronic acid. The following table summarizes the

required PPE.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[2][3]

Protects eyes from dust

particles and potential

splashes.[3]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[2][3]

Prevents skin contact with the

compound. Gloves should be

inspected before use and

changed immediately if

contaminated.[3]

Body Protection

A laboratory coat, fully

buttoned, along with long

pants and closed-toe shoes.[3]

Protects skin from accidental

spills and contact.[3]

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is required when

handling the solid to prevent

the inhalation of dust particles.

[3][4]

Minimizes the risk of

respiratory tract irritation.[1][3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 4-Methyl-3-
nitrophenylboronic acid.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[2]

Conduct all work in a well-ventilated area, preferably within a certified chemical fume

hood.[2]

The work area should be clean and free of clutter.

Donning PPE:
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Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling the Chemical:

Keep the container of 4-Methyl-3-nitrophenylboronic acid tightly closed when not in

use.[5][6]

Avoid generating dust when transferring the solid.[3] Use appropriate tools, such as a

spatula, for transfers.[3]

Avoid all personal contact, including the inhalation of dust or vapors.[3]

Post-Handling:

Clean the work area to remove any residual chemical.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3]

Remove and properly dispose of contaminated PPE.

Disposal Plan: Step-by-Step Procedure
All waste generated from the use of 4-Methyl-3-nitrophenylboronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.[2]

Segregation and Collection:

Collect waste 4-Methyl-3-nitrophenylboronic acid in a designated, properly labeled, and

sealed container for hazardous waste.[2]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) guidelines.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.
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Professional Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal company

to arrange for pickup and disposal.

The recommended professional disposal method is typically incineration in a chemical

incinerator equipped with an afterburner and scrubber.[7]

Documentation:

Maintain a record of the waste generated, including the chemical name, quantity, and date

of disposal, as required by your institution and regulatory agencies.

Visualizing Safety Protocols
To further clarify the necessary safety procedures, the following diagrams illustrate the workflow

for handling 4-Methyl-3-nitrophenylboronic acid and the relationship between its hazards

and the required protective equipment.
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Caption: Relationship between chemical hazards and required PPE.
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Caption: Step-by-step workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1303779?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/4-methyl-3-nitrophenylboronic-acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.sigmaaldrich.com/FR/fr/product/aldrich/521477
https://aksci.com/sds/5318DN_SDS.pdf
https://aksci.com/sds/A679_SDS.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Methyl_3_nitrobenzoic_Acid_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b1303779#personal-protective-equipment-for-handling-4-methyl-3-nitrophenylboronic-acid
https://www.benchchem.com/product/b1303779#personal-protective-equipment-for-handling-4-methyl-3-nitrophenylboronic-acid
https://www.benchchem.com/product/b1303779#personal-protective-equipment-for-handling-4-methyl-3-nitrophenylboronic-acid
https://www.benchchem.com/product/b1303779#personal-protective-equipment-for-handling-4-methyl-3-nitrophenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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